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Compound of Interest

Compound Name: Isopentyl octanoate

Cat. No.: B1206500 Get Quote

Authored for researchers, scientists, and drug development professionals, this document

provides a comprehensive technical overview of isopentyl octanoate, covering its chemical

properties, synthesis, and applications.

Isopentyl octanoate (also known as isoamyl octanoate) is the ester formed from the

condensation of isopentyl alcohol and octanoic acid. It is a colorless liquid with a fruity aroma,

reminiscent of bananas. This compound and similar esters are of significant interest in various

scientific and industrial fields, including flavor and fragrance, food preservation, and

pharmaceuticals.

Core Chemical and Physical Properties
Isopentyl octanoate is characterized by the following properties. The quantitative data is

summarized for clarity.
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Property Value Reference

CAS Number 2035-99-6

Molecular Formula C13H26O2

Molecular Weight 214.35 g/mol

Appearance Colorless liquid

Odor Fruity, banana-like [1]

Boiling Point 267-268 °C

Density ~0.861 g/mL at 25 °C

Synthesis of Isopentyl Octanoate
Isopentyl octanoate can be synthesized through both chemical and enzymatic methods. The

classical approach is the Fischer esterification, while enzymatic synthesis offers a greener

alternative.

Chemical Synthesis: Fischer Esterification
This acid-catalyzed esterification is a common method for producing isopentyl octanoate. The

following is a representative protocol adapted from the synthesis of similar esters.[2][3][4][5]

Experimental Protocol:

Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer, combine

isopentyl alcohol (1 molar equivalent) and octanoic acid (1-1.5 molar equivalents).

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of

the total reactant volume) to the mixture while stirring. This process is exothermic.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux for 1-2 hours.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up and Neutralization: After cooling to room temperature, transfer the mixture to a

separatory funnel. Wash the organic layer sequentially with water, a saturated sodium
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bicarbonate solution (to neutralize the acidic catalyst and any unreacted octanoic acid), and

finally with brine.[4]

Drying and Purification: Dry the organic layer over an anhydrous salt such as magnesium

sulfate or sodium sulfate. Filter to remove the drying agent. The crude product is then

purified by fractional distillation under reduced pressure to yield pure isopentyl octanoate.

Fig. 1: Workflow for the chemical synthesis of isopentyl octanoate via Fischer esterification.

Enzymatic Synthesis
Lipase-catalyzed esterification is an increasingly popular method due to its mild reaction

conditions and high selectivity.[6]

Experimental Principles:

This method typically involves the use of an immobilized lipase, such as from Candida

antarctica or Thermomyces lanuginosus, in a solvent-free system or an organic solvent.[7][8]

The key parameters to optimize include temperature, substrate molar ratio, enzyme

concentration, and water content.[6] The reaction proceeds by the lipase activating the

carboxylic acid to form an acyl-enzyme intermediate, which is then attacked by the alcohol to

form the ester.
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Fig. 2: Simplified mechanism of lipase-catalyzed synthesis of isopentyl octanoate.

Biological Context and Applications
While isopentyl octanoate itself is not a central signaling molecule, its constituent parts and

general class of compounds have relevance in biological systems and drug development.

General Ester Biosynthesis
In biological systems, esters are synthesized by acyltransferases.[9] This process involves the

transfer of an acyl group from an activated acyl donor, typically a thioester like Acetyl-CoA, to

an alcohol. This is a fundamental process in the biosynthesis of various flavor and aroma

compounds in plants and microbes.
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Fig. 3: General pathway for the biosynthesis of esters by acyltransferases.

Potential Applications in Drug Development
Pharmaceutical Excipient: Isopentyl octanoate can be used as a solvent or excipient in

pharmaceutical formulations to improve the solubility and bioavailability of active

pharmaceutical ingredients (APIs).[10] Its ester nature can enhance the sensory properties

of topical formulations.[11]

Antimicrobial Properties: Esters of fatty acids are known to possess antimicrobial properties.

Isopentyl octanoate has been noted for its potential to inhibit the growth of certain bacteria

and fungi, suggesting its use as a food preservative or in topical antimicrobial formulations.

[10] Further research is needed to determine its minimum inhibitory concentrations (MICs)

against a wide range of pathogenic microorganisms.

Prodrug Strategies: The octanoate moiety is a medium-chain fatty acid. Octanoate itself can

influence cellular metabolism, such as stimulating the accumulation of triacylglycerol.[12]

While not a direct signaling molecule in the classical sense, the conjugation of drugs to fatty

acids is a strategy used to modify their pharmacokinetic properties.

Conclusion
Isopentyl octanoate is a versatile ester with well-established applications in the flavor and

fragrance industries and growing potential in the pharmaceutical sector. Its synthesis is
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achievable through both robust chemical methods and greener enzymatic routes. For drug

development professionals, its utility as an excipient and its potential antimicrobial properties

warrant further investigation. Understanding the fundamental synthesis and biological context

of this and similar esters can open new avenues for formulation science and therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1206500#isopentyl-octanoate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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